N-[benzotriazol-1-yl(phenyl)methyl]-N-methylformamide

• IUPAC Name: N-[benzotriazol-1-yl(phenyl)methyl]-N-methylformamide
• InChI: InChI=1S/C15H14N4O/c1-18(11-20)15(12-7-3-2-4-8-12)19-14-10-6-5-9-13(14)16-17-19/h2-11,15H,1H3
• InChI Key: IJBYIPWQGKQZOU-UHFFFAOYSA-N
• Canonical SMILES: CN(C=O)C(C1=CC=CC=C1)N2C3=CC=CC=C3N=N2
• Molecular Formula: C15H14N4O
• Molecular Weight: 266.30 g/mol
• CAS No.: 147227-62-1

Description

Synthesis Analysis

The synthesis of “N-[benzotriazol-1-yl(phenyl)methyl]-N-methylformamide” involves benzotriazole methodology. Benzotriazole can easily be introduced into a molecule by a variety of reactions, activates it toward numerous transformations, is sufficiently stable during the course of reactions, and finally can easily be removed at the end of the reaction sequence.

Molecular Structure Analysis

The molecular formula of “this compound” is C20H16N4O. It has an average mass of 328.367 Da and a monoisotopic mass of 328.132416 Da.

Chemical Reactions Analysis

Benzotriazole methodology has been recognized as a versatile, useful, and most successful synthesis protocol. It has grown from an obscure level to very high popularity, since benzotriazole can easily be introduced into a molecule by a variety of reactions, activates it toward numerous transformations, is sufficiently stable during the course of reactions, and finally can easily be removed at the end of the reaction sequence.

Physical And Chemical Properties Analysis

“this compound” has a molecular formula of C20H16N4O, an average mass of 328.367 Da, and a monoisotopic mass of 328.132416 Da.

Mechanism of Action

The benzotriazole fragment is known to behave as an excellent leaving group, an electron-donating or an electron-withdrawing group, an anion precursor, and a radical precursor. It confers unique physicochemical properties to its immediate vicinity on various molecular scaffolds.